Cas no 827015-02-1 (1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl-)

1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl- structure
827015-02-1 structure
Product Name:1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl-
CAS No:827015-02-1
MF:C28H30N2
MW:394.551207065582
CID:686925
PubChem ID:11440819
Update Time:2025-04-19

1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl-
    • 3-[[4-(2,6-dimethylphenyl)piperidin-1-yl]methyl]-2-phenyl-1H-indole
    • SCHEMBL5434438
    • 827015-02-1
    • DTXSID40465992
    • Inchi: 1S/C28H30N2/c1-20-9-8-10-21(2)27(20)22-15-17-30(18-16-22)19-25-24-13-6-7-14-26(24)29-28(25)23-11-4-3-5-12-23/h3-14,22,29H,15-19H2,1-2H3
    • InChI Key: KDDFQZJATHSTAW-UHFFFAOYSA-N
    • SMILES: N1(CC2=C(C3C=CC=CC=3)NC3C=CC=CC2=3)CCC(C2C(C)=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 394.240898965g/mol
  • Monoisotopic Mass: 394.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 19Ų
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